Cas no 4939-28-0 ((2-Methylquinolin-4-yl)methanol)

• Product Name: (2-Methylquinolin-4-yl)methanol
• CAS No: 4939-28-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD07371472
• CID: 1035390
• PubChem ID: 10149033
• Update Time: 2025-08-03

(2-Methylquinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methylquinolin-4-yl)methanol
• (2-METHYL-QUINOLIN-4-YL)-METHANOL
• (2-Methyl-[4]chinolyl)-methanol
• (2-methyl-[4]quinolyl)-methanol
• (2-methyl-4-quinolinyl)methanol
• 2-methyl-4-hydroxymethylquinoline
• 4-(hydroxymethyl)-2-methylquinoline
• 4-hydroxymethyl-2-methylquinoline
• AC1Q2P86
• AG-F-65539
• CTK4J1273
• SureCN1366357
• 2-methylquinolin-4-ylmethanol
• 2-methyl4-hydroxymethylquinoline
• MNDWQNXETQDJMZ-UHFFFAOYSA-N
• 4-hydroxymethyl-2-methyl quinoline
• 4214AH
• RL03813
• (2-METHYL-(Q
• AS-61295
• EN300-54949
• Z397587554
• SCHEMBL1366357
• AKOS009358708
• 2-Methylquinoline-4-methanol
• (2-methyl-4-quinolyl)methanol
• SB37343
• (2-methyl-quinolin-4-yl)-methanol, AldrichCPR
• DB-070989
• SY123333
• CS-0116687
• J-500878
• A827708
• MFCD07371472
• DTXSID00436148
• 4939-28-0

• MDL： MFCD07371472
• Inchi： 1S/C11H11NO/c1-8-6-9(7-13)10-4-2-3-5-11(10)12-8/h2-6,13H,7H2,1H3
• InChI Key： MNDWQNXETQDJMZ-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 356.101705
• Monoisotopic Mass: 356.101705
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.7

Experimental Properties

• Density: 1.31
• Boiling Point: 594.4°C at 760 mmHg
• Flash Point: 313.3°C
• Refractive Index: 1.692
• PSA: 66.84000
• LogP: 2.89250